Cas no 2305252-36-0 (1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde)

• Product Name: 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde
• CAS No: 2305252-36-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5463346
• Update Time: 2025-05-20

1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde
• Z3487509084

• Inchi： 1S/C8H12O2/c1-10-7-8(6-9)4-2-3-5-8/h2-3,6H,4-5,7H2,1H3
• InChI Key： MATKIWNRGZUHOU-UHFFFAOYSA-N
• SMILES： O(C)CC1(C=O)CC=CC1

Computed Properties

• Exact Mass: 140.083729621 g/mol
• Monoisotopic Mass: 140.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 140.18
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3

Additional information on 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde

Introduction to 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde (CAS No: 2305252-36-0)

1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 2305252-36-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopentene backbone and an aldehyde functional group substituted with a methoxymethyl moiety, has garnered attention due to its versatile structural features and potential applications in synthetic chemistry and drug development. The unique arrangement of atoms in this compound imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The methoxymethyl group, specifically, plays a crucial role in the chemical behavior of this compound. It acts as a protecting group for aldehydes and can participate in various reactions such as nucleophilic addition and condensation reactions. This dual functionality makes 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde a promising candidate for the development of novel pharmaceuticals and agrochemicals. The cyclopentene ring itself is a common structural motif in natural products and pharmaceuticals, contributing to the compound's biological relevance.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds, particularly those containing cyclopentene rings. These compounds are of interest due to their potential to exhibit a wide range of biological activities. For instance, derivatives of cyclopentene have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties. The presence of the aldehyde group in 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde further enhances its utility as a building block for more complex structures.

One of the most compelling aspects of this compound is its role in synthetic chemistry. The methoxymethyl group can be readily transformed into other functional groups under various conditions, allowing for the facile construction of diverse molecular architectures. This flexibility has made 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde a popular choice for synthetic chemists working on complex natural product syntheses. Additionally, the compound's ability to undergo regioselective reactions makes it particularly useful in constructing specific stereocenters, which are often critical for biological activity.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for drug candidates. Aldehydes are well-known for their ability to participate in Schiff base formation, which can lead to the development of new therapeutic agents. Furthermore, the cyclopentene ring is a common scaffold in many bioactive molecules, suggesting that derivatives of 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde could exhibit interesting pharmacological properties. Several research groups have already begun exploring its potential as a starting material for novel drug candidates targeting various diseases.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and potential applications of 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing valuable information for drug design. These computational approaches have also helped identify optimal reaction conditions for its transformation into more complex molecules, thereby streamlining synthetic routes.

The environmental impact of chemical synthesis is another area where 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde has been explored. Researchers are increasingly focusing on developing greener synthetic methods that minimize waste and reduce energy consumption. The versatility of this compound makes it an attractive candidate for such efforts, as it can be incorporated into synthetic pathways that utilize sustainable practices. For example, catalytic methods have been developed that allow for the efficient conversion of 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde into other useful intermediates without generating significant byproducts.

In conclusion, 1-(Methoxymethyl)cyclopent-3-ene-1-carbaldehyde (CAS No: 2305252-36-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its role in the development of new drugs and materials. The ongoing exploration of this compound underscores its importance as a building block in modern chemistry.